2,6-dichloro-4-(hydroxymethyl)benzoic acid
Overview
Description
2,6-Dichloro-4-(hydroxymethyl)benzoic acid (2,6-DCB) is an organic compound with a variety of uses in organic chemistry and biochemistry. It is a white crystalline solid with a melting point of 145-147°C and a boiling point of 300°C. 2,6-DCB is a common reagent in organic synthesis, as it is a useful intermediate for the preparation of many other compounds. It is also used in biochemical research as a substrate for enzymatic reactions and for the study of enzyme-catalyzed reactions.
Mechanism of Action
2,6-dichloro-4-(hydroxymethyl)benzoic acid is an inhibitor of enzymes, such as acyl-CoA dehydrogenase and triacylglycerol lipase. It binds to the active site of the enzyme, blocking the binding of the substrate and thus inhibiting the enzyme activity. It also binds to the allosteric site of the enzyme, which can change the conformation of the enzyme and alter its activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, such as acyl-CoA dehydrogenase and triacylglycerol lipase. It has also been found to inhibit the activity of other enzymes, such as cytochrome P450 isozymes. This compound has been found to have an anti-inflammatory effect, as well as a protective effect against oxidative damage.
Advantages and Limitations for Lab Experiments
2,6-dichloro-4-(hydroxymethyl)benzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easy to handle and store. It is also a relatively stable compound, making it suitable for use in long-term experiments. The main limitation of this compound is that it is a relatively weak inhibitor of enzymes, so it may not be suitable for use in experiments that require high levels of enzyme inhibition.
Future Directions
Future research on 2,6-dichloro-4-(hydroxymethyl)benzoic acid could focus on its potential use as an inhibitor of enzymes involved in other metabolic pathways, such as those involved in carbohydrate metabolism. It could also be studied for its potential use as an anti-inflammatory agent or for its protective effects against oxidative damage. Additionally, further research could be done on its potential use as a substrate for enzymatic reactions, as well as its use as a reagent in organic synthesis.
Synthesis Methods
2,6-dichloro-4-(hydroxymethyl)benzoic acid can be synthesized from 2,6-dichlorobenzoic acid (2,6-dichloro-4-(hydroxymethyl)benzoic acidA) by a two-step reaction. The first step is to react 2,6-dichloro-4-(hydroxymethyl)benzoic acidA with sodium hydroxide in ethanol to form sodium 2,6-dichlorobenzoate. The second step is to react this sodium salt with sodium hydrogensulfite in aqueous sodium hydroxide to form this compound.
Scientific Research Applications
2,6-dichloro-4-(hydroxymethyl)benzoic acid is used in a variety of scientific research applications. It is used in organic chemistry as a reagent for the synthesis of other compounds, such as 2,6-dichlorophenol, 2,6-dichlorobenzamide, and 2,6-dichlorobenzoyl chloride. In biochemistry, this compound is used as a substrate for enzymatic reactions and for the study of enzyme-catalyzed reactions. It is also used as an inhibitor of enzymes, such as acyl-CoA dehydrogenase and triacylglycerol lipase.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,6-dichloro-4-(hydroxymethyl)benzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,6-dichloro-4-nitrobenzoic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Water" ], "Reaction": [ "Reduction of 2,6-dichloro-4-nitrobenzoic acid to 2,6-dichloro-4-aminobenzoic acid using sodium borohydride in methanol", "Acidification of the reaction mixture with hydrochloric acid to obtain 2,6-dichloro-4-aminobenzoic acid", "Conversion of 2,6-dichloro-4-aminobenzoic acid to 2,6-dichloro-4-formylbenzoic acid by treatment with sodium hydroxide and hydrogen peroxide", "Reduction of 2,6-dichloro-4-formylbenzoic acid to 2,6-dichloro-4-(hydroxymethyl)benzoic acid using sodium borohydride in methanol" ] } | |
CAS RN |
1415124-96-7 |
Molecular Formula |
C8H6Cl2O3 |
Molecular Weight |
221 |
Purity |
95 |
Origin of Product |
United States |
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